Cas no 117439-59-5 (Benzoic acid, 4-methoxy-3,5-bis(1-methylethyl)-)

• Product Name: Benzoic acid, 4-methoxy-3,5-bis(1-methylethyl)-
• CAS No: 117439-59-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1206816
• Update Time: 2024-08-02

Benzoic acid, 4-methoxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3,5-bis(1-methylethyl)-
• 3,5-diisopropyl-4-methoxybenzoic acid

• Inchi： 1S/C14H20O3/c1-8(2)11-6-10(14(15)16)7-12(9(3)4)13(11)17-5/h6-9H,1-5H3,(H,15,16)
• InChI Key： IIDVLGKHIXHIMH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)C)=C(OC)C(C(C)C)=C1

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 349.0±42.0 °C(Predicted)
• PSA: 46.53
• pka: 4.55±0.10(Predicted)